Dithionate

Specification

• CAS No.: 14781-81-8
• Molecular Formula: O6S2-2
• Molecular Weight: 160.13 g/mol
• Standard InChI: InChI=1S/H2O6S2/c1-7(2,3)8(4,5)6/h(H,1,2,3)(H,4,5,6)/p-2
• Standard InChI Key: RMGVZKRVHHSUIM-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)S(=O)(=O)[O-]
• Canonical SMILES: [O-]S(=O)(=O)S(=O)(=O)[O-]

Introduction

Fundamental Characteristics of Dithionate

Chemical Identity and Structure

Dithionate is formally known as dithionate(2-) and represents a sulfur oxoanion with the molecular formula O₆S₂²⁻. This ion has a molecular weight of 160.13 g/mol and possesses a symmetrical structure with two sulfur atoms connected by a single bond, with each sulfur atom surrounded by three oxygen atoms. The dithionate ion is the conjugate base of dithionate(1-) and belongs to the broader category of sulfur oxides. The structural arrangement gives dithionate unique properties compared to other sulfur-containing ions, particularly in its stability and reactivity patterns.

The dithionate anion features six oxygen atoms distributed equally between two sulfur atoms, creating a symmetrical configuration that contributes to its stability. Each sulfur atom adopts a tetrahedral geometry with three oxygen atoms and the adjacent sulfur atom occupying the four coordination positions. This structural arrangement results in a distinct chemical behavior that differentiates dithionate from other sulfur oxoanions like sulfate and thiosulfate.

Physical and Chemical Properties

Dithionate demonstrates several distinctive physical and chemical properties that define its behavior in various environments. As an isolated anion, it exhibits a net negative charge of -2, which influences its interactions with cations to form various salts. The computed properties of dithionate include zero hydrogen bond donors and six hydrogen bond acceptors, reflecting its potential for specific intermolecular interactions. Additionally, dithionate compounds typically demonstrate considerable water solubility but limited solubility in alcohols and other organic solvents.

Various Forms of Dithionate Compounds

Sodium Dithionate

Sodium dithionate (Na₂S₂O₆) represents one of the most common and well-studied dithionate salts. This compound has a molecular weight of 206.11 g/mol and a percentage composition of 22.31% sodium, 46.58% oxygen, and 31.11% sulfur. Sodium dithionate typically exists as colorless, water-clear orthorhombic crystals that exhibit remarkable stability in air. The compound has a density of 2.189 g/cm³ and can form a dihydrate under appropriate conditions.

The solubility of sodium dithionate in water varies with temperature, showing a pronounced increase as temperature rises. Specifically, its solubility is 6.05% (w/w) at 0°C, 13.39% at 20°C, and 17.32% at 30°C. This temperature-dependent solubility pattern has implications for its crystallization processes and purification methods. Notably, sodium dithionate is insoluble in alcohol, which provides a potential avenue for its isolation from aqueous solutions.

When heated to approximately 267°C, sodium dithionate undergoes thermal decomposition, dissociating into sodium sulfate (Na₂SO₄) and sulfur dioxide (SO₂). This decomposition behavior has relevance for both its handling in high-temperature environments and its potential applications in thermally-driven chemical processes.

Synthesis and Preparation Methods

Historical Synthesis Approaches

The historical preparation of sodium dithionate follows a two-step process involving manganese dioxide and sulfur dioxide, followed by a reaction with sodium carbonate. The process can be represented by the following chemical equations:

MnO₂ + 2SO₂ → MnS₂O₆
MnS₂O₆ + Na₂CO₃ → MnCO₃ + Na₂S₂O₆

This synthesis approach was documented in early chemical literature, including works by de Baat in the Recueil des Travaux Chimiques des Pays-Bas (1926) and Pfanstiel in Inorganic Syntheses (1946). These historical methods established the foundation for dithionate salt synthesis and have influenced subsequent preparation techniques.

Analytical Characterization of Dithionate Compounds

Spectroscopic Analysis Techniques

Advanced spectroscopic methods have been employed to characterize dithionate compounds, particularly to understand their structural environment in various contexts. Polarized Extended X-Ray Absorption Fine Structure (EXAFS) has been utilized to investigate the local structure around dithionate ions, especially when incorporated as dopants in host crystal lattices. This technique provides valuable information about the coordination environment of the sulfur atoms in the dithionate ion and their interactions with surrounding atoms.

X-Ray Fluorescence (XRF) measurements have been employed to analyze dithionate-containing samples, particularly in the context of doped crystals. This technique provides elemental analysis data that can help quantify the presence and distribution of dithionate in various samples.

Crystallographic Studies

Crystallographic studies of dithionate compounds have revealed important structural details that influence their physical properties and chemical behavior. For sodium dithionate, the crystallographic analysis has shown that it forms orthorhombic crystals with specific structural parameters. These crystallographic studies provide insights into the packing arrangement of dithionate ions and their associated cations in the solid state.

Applications of Dithionate Compounds

Crystal Growth Modification

One notable application of dithionate compounds involves their use as dopants to modify crystal growth processes. Research has shown that sodium dithionate (Na₂S₂O₆) can be employed as a trace impurity in the growth of sodium chlorate (NaClO₃) crystals, with concentrations ranging from 70 to 220 ppm. This application exploits the ability of dithionate ions to influence the crystallization behavior of the host compound, potentially affecting properties like crystal morphology, growth rate, and defect formation.

The structural mechanism by which dithionate ions mediate crystal growth involves their incorporation into the host crystal lattice, where they occupy specific sites with particular orientations. The local structure around the incorporated dithionate ions and their impact on the bulk crystal lattice have been subjects of detailed investigation using techniques like polarized EXAFS and XRMD.

Research Applications in Symmetry Breaking

Dithionate compounds have found application in research related to symmetry breaking phenomena in crystallization processes. For instance, sodium dithionate has been used in studies involving temperature cycling induced deracemization of sodium chlorate, as reported in research from 2019. This application leverages the influence of dithionate on the supramolecular chirality exhibited by sodium chlorate in the solid state.

The historical significance of sodium chlorate as a model compound for studying spontaneous symmetry breaking makes the role of dithionate in modifying its crystallization behavior particularly noteworthy. Research on crystal growth and dissolution of sodium chlorate by temperature cycling in sessile droplets has also incorporated considerations of dithionate's influence.

Analytical Chemistry Applications

In analytical chemistry, dithionate compounds have been utilized in specific analytical methods, particularly those involving sulfur species determination. The iodometric method for the determination of dithionite, bisulfite, and thiosulfate in the presence of each other has relevance for understanding dithionate behavior, especially in the context of decomposition studies of aqueous solutions containing sulfur oxoanions.

This analytical application highlights the need to distinguish between similar sulfur species in solution and underscores the chemical relationships between dithionate and other sulfur oxoanions. The method provides insights into the decomposition pathways of dithionate compounds and their conversion to other sulfur species under various conditions.

Reaction Chemistry and Stability

Thermal Decomposition Behavior

Dithionate compounds exhibit distinctive thermal decomposition patterns that influence their stability and handling requirements. For sodium dithionate, thermal decomposition occurs at approximately 267°C, resulting in the formation of sodium sulfate (Na₂SO₄) and sulfur dioxide (SO₂). This decomposition reaction can be represented as:

Na₂S₂O₆ → Na₂SO₄ + SO₂

Solution Stability and Transformations

In aqueous solutions, dithionate compounds demonstrate relatively high stability compared to some other sulfur oxoanions like dithionite. Research on the decomposition of aqueous solutions of sodium dithionite has revealed relationships between dithionite, bisulfite, and thiosulfate formation, with implications for understanding the broader chemistry of sulfur oxoanions including dithionate.

The solution chemistry of dithionate involves consideration of its potential transformations under various pH conditions and in the presence of other chemical species. The stability of dithionate in solution makes it distinct from more reactive sulfur oxoanions and influences its applications in aqueous environments.

Comparative Analysis of Dithionate Salts

Structural and Property Comparisons

Different dithionate salts exhibit varying properties that reflect the influence of their respective cations. The table below provides a comparative analysis of sodium dithionate and ammonium dithionate, highlighting key differences in their structural and physical properties:

Property	Sodium Dithionate	Ammonium Dithionate
Molecular Formula	Na₂S₂O₆	(NH₄)₂S₂O₆
Molecular Weight (g/mol)	206.11	196.21
Cation	Na⁺	NH₄⁺
Anion	S₂O₆²⁻	S₂O₆²⁻
Physical State	Colorless orthorhombic crystals	Salt
Crystal System	Orthorhombic	-
Density (g/cm³)	2.189	-

Solubility Patterns

The solubility behavior of dithionate salts provides another dimension for comparative analysis. For sodium dithionate, the temperature-dependent solubility in water is well-documented, as shown in the following table:

Temperature (°C)	Solubility of Na₂S₂O₆ in Water (% w/w)
0	6.05
20	13.39
30	17.32

This solubility pattern demonstrates a significant increase with temperature, nearly tripling from 0°C to 30°C. Such temperature-dependent solubility has implications for crystallization processes, solution preparation, and purification methods involving sodium dithionate.